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Compound of Interest

Compound Name: Isopropyl phenyl-d7

Cat. No.: B12411513 Get Quote

This guide provides critical safety, operational, and disposal information for researchers,

scientists, and drug development professionals working with Isopropyl phenyl-d7. The

following procedures are based on the safety data for its non-deuterated analog, cumene, as

specific data for the deuterated compound is not readily available. The primary chemical and

physical hazards are expected to be nearly identical.

Immediate Safety Precautions
Isopropyl phenyl-d7, like its analog cumene, is a flammable liquid and should be handled with

extreme care in a well-ventilated area, away from heat, sparks, and open flames.[1][2][3]

Vapors are heavier than air and may travel to an ignition source.[1] It is crucial to prevent the

buildup of electrostatic charges by grounding and bonding all containers and equipment during

transfer.[2][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to ensure personal safety. The following table

summarizes the required equipment.
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Protection Type Equipment Rationale and Guidelines

Eye/Face Protection
Chemical safety goggles or a

face shield

To prevent eye contact with the

liquid or its vapors, which can

cause irritation.[4][5][6]

Skin Protection

Chemically resistant gloves

(e.g., polyvinyl alcohol or

fluorocarbon rubber), lab coat,

and appropriate protective

clothing

To prevent skin contact, which

can cause irritation, redness,

and dryness.[1][4][6]

Contaminated clothing should

be removed immediately.[1]

Respiratory Protection
NIOSH-approved respirator

with an organic vapor cartridge

Required when ventilation is

inadequate or when exposure

limits may be exceeded.[1][7]

For concentrations up to 500

ppm, a chemical cartridge

respirator is recommended.[5]

Emergency First Aid
Immediate action is critical in case of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

respiratory support and seek immediate medical

attention.[1][8]

Skin Contact

Immediately remove contaminated clothing and

wash the affected skin area with large amounts

of soap and water for at least 15 minutes.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids. Remove contact lenses if

present and easy to do so. Seek immediate

medical attention.[1][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious, give 2-4 cupfuls of water or milk.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Operational and Disposal Plans
Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[9]

Use non-sparking tools and explosion-proof equipment.[2][4][8]

Ground and bond all containers during material transfer to prevent static discharge.[1][2][4]

Avoid breathing vapors or mists.[7][8]

Keep containers tightly closed when not in use.[1][8]

Storage:
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Store in a cool, dry, well-ventilated area away from sources of ignition and incompatible

substances such as oxidizing agents and strong acids.[1][4]

Keep containers tightly closed to prevent absorption of moisture, which is a common issue

with deuterated compounds.[10][11]

For maintaining isotopic purity, consider storing under an inert atmosphere (e.g., nitrogen or

argon).[12]

Refrigeration may be recommended to extend shelf life, but ensure the container is sealed

tightly to prevent condensation upon removal.[10][13]

Spill and Leak Procedures
In the event of a spill:

Evacuate all non-essential personnel from the area.

Eliminate all ignition sources.[4]

Ventilate the area.

Contain the spill using an inert absorbent material like vermiculite, sand, or earth.[4]

Collect the absorbed material into a suitable, labeled container for disposal using spark-proof

tools.[4]

Clean the spill area thoroughly.

Disposal Plan
All waste containing Isopropyl phenyl-d7 must be treated as hazardous waste.

Collect all waste material, including contaminated absorbents and PPE, in a properly

labeled, sealed container.

Dispose of the chemical waste in accordance with all local, regional, and national

environmental regulations. Do not dispose of it into the sewer system.[7]
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Given the value of deuterated materials, recycling or recovery may be an option. Some

suppliers accept the return of used deuterated compounds.[14][15]

Quantitative Data Summary
The following table outlines the key quantitative safety and physical data for cumene, the non-

deuterated analog of Isopropyl phenyl-d7.

Parameter Value

OSHA PEL (8-hr TWA) 50 ppm[1][7]

NIOSH REL (10-hr TWA) 50 ppm[1][7]

ACGIH TLV (8-hr TWA) 50 ppm[1][7]

Flash Point 35.5 °C / 96 °F[8]

Flammability Limits LEL: 0.88%, UEL: 6.5%[8]

Freezing Point -96 °C / -141 °F[8]

Experimental Workflow
The following diagram illustrates the standard workflow for handling Isopropyl phenyl-d7 in a

laboratory setting, from preparation to disposal, emphasizing key safety checkpoints.
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Caption: Workflow for the safe handling of Isopropyl phenyl-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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